Cas no 61799-55-1 (Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (2:1))

• Product Name: Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (2:1)
• CAS No: 61799-55-1
• MF: C₁₈H₁₅Br₂N₅O₇
• MW: 573.149002313614
• CID: 465775
• PubChem ID: 71391999
• Update Time: 2025-04-19

Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-, compd. with 2,4,6-trinitrophenol (2:1)
• 2-bromoaniline,2,4,6-trinitrophenol
• 61799-55-1
• DTXSID70813821
• 2,4,6-Trinitrophenol--2-bromoaniline (1/2)

• Inchi： 1S/2C6H6BrN.C6H3N3O7/c2*7-5-3-1-2-4-6(5)8;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h2*1-4H,8H2;1-2,10H
• InChI Key： VWQRMPYVBYYRGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N.BrC1C=CC=CC=1N.OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 570.93385
• Monoisotopic Mass: 570.93382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 367
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų

Experimental Properties

• PSA: 201.69